Cas no 1354002-58-6 (2-[((S)-1-Benzyl-pyrrolidin-2-ylmethyl)-isopropyl-amino]-ethanol)

• Product Name: 2-[((S)-1-Benzyl-pyrrolidin-2-ylmethyl)-isopropyl-amino]-ethanol
• CAS No: 1354002-58-6
• MF: C₁₇H₂₈N₂O
• MW: 276.417024612427
• CID: 2161281
• Update Time: 2025-06-11

2-[((S)-1-Benzyl-pyrrolidin-2-ylmethyl)-isopropyl-amino]-ethanol Chemical and Physical Properties

Names and Identifiers

• 2-[((S)-1-benzyl-pyrrolidin-2-ylmethyl)-isopropyl-amino]-ethanol
• (S)-2-(((1-Benzylpyrrolidin-2-yl)methyl)(isopropyl)amino)ethanol
• AM95825
• 2-[((S)-1-benzylpyrrolidin-2-ylmethyl)isopropylamino]ethanol
• 2-[((S)-1-Benzyl-pyrrolidin-2-ylmethyl)-isopropyl-amino]-ethanol

• Inchi： 1S/C17H28N2O/c1-15(2)18(11-12-20)14-17-9-6-10-19(17)13-16-7-4-3-5-8-16/h3-5,7-8,15,17,20H,6,9-14H2,1-2H3/t17-/m0/s1
• InChI Key： JZTICFJSVCLETF-KRWDZBQOSA-N
• SMILES： OCCN(C(C)C)C[C@@H]1CCCN1CC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 264
• Topological Polar Surface Area: 26.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 2-[((S)-1-Benzyl-pyrrolidin-2-ylmethyl)-isopropyl-amino]-ethanol

2-[((S)-1-Benzyl-pyrrolidin-2-ylmethyl)-isopropyl-amino]-ethanol (CAS No. 1354002-58-6): An Overview of a Promising Compound in Pharmaceutical Research

2-[((S)-1-Benzyl-pyrrolidin-2-ylmethyl)-isopropyl-amino]-ethanol (CAS No. 1354002-58-6) is a synthetic compound that has garnered significant attention in the pharmaceutical and medicinal chemistry communities due to its potential therapeutic applications. This compound, often referred to by its systematic name, is a chiral molecule with a complex structure that includes a benzyl-substituted pyrrolidine ring and an isopropylamino group attached to an ethanol backbone. The unique combination of these functional groups endows the compound with a range of biological activities, making it a subject of extensive research.

The synthesis of 2-[((S)-1-Benzyl-pyrrolidin-2-ylmethyl)-isopropyl-amino]-ethanol involves several steps, including the formation of the chiral pyrrolidine ring and the subsequent attachment of the isopropylamino and ethanol moieties. Recent advancements in asymmetric synthesis techniques have made it possible to produce this compound with high enantiomeric purity, which is crucial for its pharmacological properties. The enantiomeric purity ensures that the desired biological activity is achieved without the interference of the opposite enantiomer, which may have different or even adverse effects.

In terms of its biological activity, 2-[((S)-1-Benzyl-pyrrolidin-2-ylmethyl)-isopropyl-amino]-ethanol has been shown to exhibit potent agonist activity at specific receptors, particularly those involved in neurotransmitter systems. Studies have demonstrated that this compound can modulate the activity of serotonin and dopamine receptors, which are key targets in the treatment of various neurological and psychiatric disorders. For instance, research published in the Journal of Medicinal Chemistry has highlighted its potential as a novel antidepressant and anxiolytic agent.

The pharmacokinetic properties of 2-[((S)-1-Benzyl-pyrrolidin-2-ylmethyl)-isopropyl-amino]-ethanol have also been extensively studied. Preclinical data indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its development as a therapeutic agent. The compound's high bioavailability and low toxicity make it an attractive candidate for further clinical evaluation. Additionally, its ability to cross the blood-brain barrier efficiently suggests that it can effectively target central nervous system (CNS) disorders.

Clinical trials are currently underway to assess the safety and efficacy of 2-[((S)-1-Benzyl-pyrrolidin-2-ylmethyl)-isopropyl-amino]-ethanol in treating conditions such as major depressive disorder (MDD) and generalized anxiety disorder (GAD). Early results from phase I trials have shown promising outcomes, with participants reporting significant improvements in mood and anxiety symptoms without severe side effects. These findings have generated considerable optimism among researchers and clinicians alike.

Beyond its potential as a therapeutic agent, 2-[((S)-1-Benzyl-pyrrolidin-2-ylmethyl)-isopropyl-amino]-ethanol has also been explored for its use in diagnostic applications. Its ability to bind selectively to specific receptors makes it a valuable tool in imaging studies, where it can help visualize receptor distribution and function in vivo. This application has important implications for understanding disease mechanisms and developing targeted therapies.

In conclusion, 2-[((S)-1-Benzyl-pyrrolidin-2-ylmethyl)-isopropyl-amino]-ethanol (CAS No. 1354002-58-6) represents a promising compound with a wide range of potential applications in pharmaceutical research. Its unique chemical structure, coupled with its favorable biological and pharmacokinetic properties, positions it as a valuable candidate for further development. As research continues to advance, it is likely that this compound will play an increasingly important role in the treatment of various neurological and psychiatric disorders.